Pregnan-3β-ol
Pregnan-3β-ol
Brand Name:
Vulcanchem
CAS No.:
13164-34-6
VCID:
VC0083976
InChI:
InChI=1S/C21H36O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h14-19,22H,4-13H2,1-3H3/t14-,15?,16-,17-,18-,19-,20+,21-/m0/s1
SMILES:
CCC1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C21H36O
Molecular Weight:
304.5 g/mol
Pregnan-3β-ol
CAS No.: 13164-34-6
Main Products
VCID: VC0083976
Molecular Formula: C21H36O
Molecular Weight: 304.5 g/mol
| CAS No. | 13164-34-6 |
|---|---|
| Product Name | Pregnan-3β-ol |
| Molecular Formula | C21H36O |
| Molecular Weight | 304.5 g/mol |
| IUPAC Name | (3S,8S,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C21H36O/c1-4-14-6-8-18-17-7-5-15-13-16(22)9-11-21(15,3)19(17)10-12-20(14,18)2/h14-19,22H,4-13H2,1-3H3/t14-,15?,16-,17-,18-,19-,20+,21-/m0/s1 |
| Standard InChIKey | CEBZORSAHLSRQW-KGUJKMRHSA-N |
| Isomeric SMILES | CC[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CCC1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CCC1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Synonyms | Pregnan-3β-ol |
| PubChem Compound | 22295036 |
| Last Modified | Nov 11 2021 |
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